Cas no 522656-00-4 ((E)-2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[1-(4-methylphenyl)sulfonylindol-3-yl]prop-2-enamide)

• Product Name: (E)-2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[1-(4-methylphenyl)sulfonylindol-3-yl]prop-2-enamide
• CAS No: 522656-00-4
• Molecular Formula: C₂₅H₁₈N₄O₆S
• Molecular Weight: 502.498624324799
• CID: 6028274
• PubChem ID: 6011672

(E)-2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[1-(4-methylphenyl)sulfonylindol-3-yl]prop-2-enamide Properties

Names and Identifiers

• AKOS001058793
• 522656-00-4
• Z56848743
• (E)-2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[1-(4-methylphenyl)sulfonylindol-3-yl]prop-2-enamide
• EN300-26616395
• 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]prop-2-enamide

• InChIKey： YPUQHTQBYXPHFK-SFQUDFHCSA-N
• Inchi： 1S/C25H18N4O6S/c1-16-6-9-20(10-7-16)36(34,35)28-15-18(21-4-2-3-5-23(21)28)12-17(14-26)25(31)27-22-11-8-19(29(32)33)13-24(22)30/h2-13,15,30H,1H3,(H,27,31)/b17-12+
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(/C=C(\C#N)/C(NC2C=CC(=CC=2O)[N+](=O)[O-])=O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 502.09470548g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 502.09470548g/mol
• Heavy Atom Count: 36
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols